Cas no 80853-82-3 (Benzene, 1-((2-(4-(1,1-difluoroethoxy)phenyl)-2-methylpropoxy)methyl)-3-phenoxy-)

• Product name: Benzene, 1-((2-(4-(1,1-difluoroethoxy)phenyl)-2-methylpropoxy)methyl)-3-phenoxy-
• CAS No: 80853-82-3
• MF: C₂₅H₂₆F₂O₃
• MW: 412.468954563141
• CID: 986168

Benzene, 1-((2-(4-(1,1-difluoroethoxy)phenyl)-2-methylpropoxy)methyl)-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 1-((2-(4-(1,1-Difluoroethoxy)phenyl)-2-methylpropoxy)methyl)-3-phenoxy benzene
• 1-(1,1-difluoroethoxy)-4-[2-methyl-1-[(3-phenoxyphenyl)methoxy]propan-2-yl]benzene
• 3-Phenoxybenzyl 2-(4-(1,1-difluoroethoxy)phenyl)-2-methylpropyl ether
• Benzene, 1-((2-(4-(1,1-difluoroethoxy)phenyl)-2-methylpropoxy)methyl)-3-phenoxy-
• 1-((2-(4-(1,1-Difluoroethoxy)phenyl)-2-methylpropoxy)methyl)-3-phenoxybenzene

• Inchi： 1S/C25H26F2O3/c1-24(2,20-12-14-22(15-13-20)30-25(3,26)27)18-28-17-19-8-7-11-23(16-19)29-21-9-5-4-6-10-21/h4-16H,17-18H2,1-3H3
• InChI Key： UJSUIABRMRFWQA-UHFFFAOYSA-N
• SMILES： FC(C)(OC1C=CC(=CC=1)C(C)(C)COCC1C=CC=C(C=1)OC1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 497
• XLogP3: 7.8
• Topological Polar Surface Area: 27.7